5-(3-Ethyl-2-pyrazinyl)isoxazole-3-carboxylic Acid

• Molecular Formula: C10H9N3O3
• Molecular Weight: 219.20 g/mol
• IUPAC Name: 5-(3-ethylpyrazin-2-yl)-1,2-oxazole-3-carboxylic acid
• InChI: InChI=1S/C10H9N3O3/c1-2-6-9(12-4-3-11-6)8-5-7(10(14)15)13-16-8/h3-5H,2H2,1H3,(H,14,15)
• InChI Key: LYVOEBZLJGUVHC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC=CN=C1C2=CC(=NO2)C(=O)O

Description

MFCD32708744 is a chemical compound with unique properties that have garnered interest in various scientific fields

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of MFCD32708744 involves several steps, starting from readily available precursors. The synthetic route typically includes:

Initial Coupling Reaction: The process begins with the coupling of 1,4-diiodo-2,5-dibromobenzene with a suitable acetylene derivative under controlled conditions.

Linker Addition: The intermediate product is then connected using a dialkyne-type linker, which is functionalized with specific units to enhance the reaction efficiency.

Final Aromatization: The final step involves an aromatization reaction to yield the desired compound, MFCD32708744.

Industrial Production Methods

Industrial production of MFCD32708744 follows similar synthetic routes but on a larger scale. The process is optimized for higher yields and cost-effectiveness, often involving automated systems and continuous flow reactors to ensure consistent quality and efficiency.

Chemical Reactions Analysis

Types of Reactions

MFCD32708744 undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form different oxidation products.

Reduction: Reduction reactions involving MFCD32708744 typically use common reducing agents to yield reduced forms of the compound.

Substitution: Substitution reactions are also common, where specific functional groups in MFCD32708744 are replaced with other groups under controlled conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Sodium borohydride and lithium aluminum hydride are frequently used reducing agents.

Substitution: Halogenated solvents and catalysts like palladium on carbon are often employed.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield various oxygenated derivatives, while reduction can produce different hydrogenated forms.

Scientific Research Applications

MFCD32708744 has a wide range of applications in scientific research:

Chemistry: It is used as a precursor in the synthesis of complex organic molecules and materials.

Biology: The compound is studied for its potential biological activities, including its effects on cellular processes.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in drug development.

Industry: MFCD32708744 is used in the production of advanced materials and as a catalyst in various industrial processes.

Mechanism of Action

The mechanism of action of MFCD32708744 involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to particular receptors or enzymes, thereby modulating their activity. This interaction can lead to various biological responses, depending on the context and concentration of the compound .